(E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-methoxyphenyl)-5-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H19N3O4S/c1-26-18-10-6-5-9-17(18)19-21-20(27-22-19)16-13-23(14-16)28(24,25)12-11-15-7-3-2-4-8-15/h2-12,16H,13-14H2,1H3/b12-11+
• InChI Key: OQOIWTLQFWHMDC-VAWYXSNFSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)C3CN(C3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1C2=NOC(=N2)C3CN(C3)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

(E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of oxadiazole, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole compound has shown promising results in scientific research, particularly in the areas of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole is not fully understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes, including proteases and kinases. The compound may also interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and induce apoptosis. The compound has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have demonstrated that the compound can improve glucose metabolism and reduce insulin resistance in diabetic mice.

Advantages and Limitations for Lab Experiments

The (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole compound has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using standard analytical techniques. The compound is also stable under normal laboratory conditions, making it suitable for long-term storage. However, the compound has some limitations for lab experiments. It is relatively expensive to synthesize, and its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole. One potential direction is to study the compound's potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Another potential direction is to study the compound's mechanism of action in more detail, with the aim of identifying new targets for drug development. Additionally, the compound's potential as a tool for studying protein-ligand interactions and pharmacokinetics and pharmacodynamics could be further explored.

Synthesis Methods

The synthesis of (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole involves several chemical reactions. The starting material for the synthesis is 2-methoxybenzoyl chloride, which is reacted with sodium azide to form 2-methoxybenzoyl azide. The resulting compound is then reacted with 1-(styrylsulfonyl)azetidin-3-amine to form the intermediate compound. The final step involves the reaction of the intermediate compound with cyanogen bromide to form (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole.

Scientific Research Applications

The (E)-3-(2-methoxyphenyl)-5-(1-(styrylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole compound has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In biochemistry, the compound has been used to study the interaction between proteins and ligands. In pharmacology, the compound has been used to study the pharmacokinetics and pharmacodynamics of drugs.